Cas no 132332-28-6 (2,4(1H,3H)-Pyrimidinedione, 1-acetyl-5-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-5-phenyl-
• CAS No: 132332-28-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1234627
• Update Time: 2024-08-05

2,4(1H,3H)-Pyrimidinedione, 1-acetyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-5-phenyl-

• Inchi： 1S/C12H10N2O3/c1-8(15)14-7-10(11(16)13-12(14)17)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,16,17)
• InChI Key： ZPZIFKIYBBPRGK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C)=O)C=C(C2=CC=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 230.0692

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Melting Point: 183-185 °C
• PSA: 66.48
• pka: 8.07±0.10(Predicted)